1-(4-Methoxyphenyl)-3-[4-(trifluoromethyl)anilino]-1-propanone

• IUPAC Name: 1-(4-methoxyphenyl)-3-[4-(trifluoromethyl)anilino]propan-1-one
• InChI: InChI=1S/C17H16F3NO2/c1-23-15-8-2-12(3-9-15)16(22)10-11-21-14-6-4-13(5-7-14)17(18,19)20/h2-9,21H,10-11H2,1H3
• InChI Key: DDYIUSAOZYMJHN-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(=O)CCNC2=CC=C(C=C2)C(F)(F)F
• Molecular Formula: C17H16F3NO2
• Molecular Weight: 323.31 g/mol
• CAS RN: 477334-17-1

Description

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the introduction of the methoxyphenyl, trifluoromethyl, and anilino groups onto the propanone backbone. Trifluoromethylation is a common reaction in organic synthesis, and there are many methods available for introducing a trifluoromethyl group into a molecule. Similarly, the introduction of a methoxyphenyl group could potentially be achieved through a reaction with 4-methoxybenzyl alcohol.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its constituent groups around the propanone backbone. The exact structure could be determined using techniques such as X-ray crystallography or nuclear magnetic resonance (NMR) spectroscopy. Unfortunately, without more specific information, it’s difficult to provide a detailed analysis of the molecular structure.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the specific conditions and reagents used. The trifluoromethyl group is known to be quite reactive, and could potentially undergo a variety of transformations under the right conditions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be determined by its molecular structure. These could include its melting point, boiling point, solubility in various solvents, and reactivity with other chemicals.

Scientific Research Applications

These applications highlight the versatility and significance of 1-(4-Methoxyphenyl)-3-[4-(trifluoromethyl)anilino]-1-propanone in scientific research. If you’d like more detailed information on any specific application, feel free to ask! 🌟

For additional reading, you can refer to the original research articles and resources:

• ChemicalBook
• The Royal Society of Chemistry
• Radical trifluoromethylation - Chemical Society Reviews

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were being used as a pharmaceutical, its mechanism of action would depend on the specific biological target it interacts with.

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties, as well as how it is handled and used. Proper safety precautions should always be taken when working with chemicals, including the use of appropriate personal protective equipment and adherence to safe handling procedures.

Future Directions

The future directions for research on this compound could include further studies to fully elucidate its physical and chemical properties, investigations into potential applications (for example, in pharmaceuticals or materials science), and the development of new synthetic routes to its preparation.